Cas no 1378874-01-1 (S-3,4-Dichlorophenylthioacetate)

• Product Name: S-3,4-Dichlorophenylthioacetate
• CAS No: 1378874-01-1
• MF: C₈H₆Cl₂OS
• MW: 221.103639125824
• MDL: MFCD15145699
• CID: 5189344
• Update Time: 2026-03-05

S-3,4-Dichlorophenylthioacetate Chemical and Physical Properties

Names and Identifiers

• S-3,4-Dichlorophenylthioacetate
• S-(3,4-DICHLOROPHENYL) ETHANETHIOATE
• Ethanethioic acid, S-(3,4-dichlorophenyl) ester

• MDL： MFCD15145699
• Inchi： 1S/C8H6Cl2OS/c1-5(11)12-6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： VOMHCXUHBZUZOK-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(Cl)C(Cl)=C1)(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on S-3,4-Dichlorophenylthioacetate

Comprehensive Overview of S-3,4-Dichlorophenylthioacetate (CAS No. 1378874-01-1): Properties, Applications, and Market Insights

S-3,4-Dichlorophenylthioacetate (CAS No. 1378874-01-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique thioester functional group and dichlorophenyl moiety, plays a pivotal role in various synthetic applications. Its molecular structure, which includes a sulfur atom bonded to an acetyl group, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals often seek information on S-3,4-Dichlorophenylthioacetate due to its potential applications in drug development and material science.

The chemical properties of S-3,4-Dichlorophenylthioacetate are of particular interest to chemists. With a molecular formula of C₈H₆Cl₂OS, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under ambient conditions makes it suitable for storage and handling in laboratory settings. The presence of the dichlorophenyl group enhances its reactivity, enabling it to participate in various nucleophilic substitution reactions. These characteristics make S-3,4-Dichlorophenylthioacetate a valuable building block in the synthesis of more complex molecules.

In recent years, the demand for S-3,4-Dichlorophenylthioacetate has surged due to its applications in pharmaceutical research. The compound is frequently used as an intermediate in the synthesis of bioactive molecules, including potential antimicrobial agents and enzyme inhibitors. Its ability to act as a thioacylating agent allows for the introduction of sulfur-containing functional groups into target molecules, which is a key strategy in modern drug design. Additionally, the dichlorophenyl moiety is often associated with enhanced biological activity, making this compound a focal point in medicinal chemistry.

The synthesis of S-3,4-Dichlorophenylthioacetate typically involves the reaction of 3,4-dichlorothiophenol with acetyl chloride in the presence of a base. This method yields the desired product with high purity and efficiency. Researchers have also explored alternative synthetic routes to optimize yield and reduce environmental impact, aligning with the growing emphasis on green chemistry. The compound's scalability and reproducibility make it a preferred choice for industrial applications.

Beyond pharmaceuticals, S-3,4-Dichlorophenylthioacetate finds utility in the field of material science. Its incorporation into polymers and coatings can impart desirable properties such as improved thermal stability and resistance to degradation. The thioester linkage is particularly valuable in the development of functional materials, where it can serve as a reactive handle for further modifications. This versatility has led to increased interest in the compound from researchers working on advanced materials.

The market for S-3,4-Dichlorophenylthioacetate is expected to grow steadily, driven by its expanding applications in drug discovery and material innovation. Key players in the chemical industry are investing in the production and distribution of this compound to meet the rising demand. Suppliers often highlight its high purity and consistent quality, which are critical for research and industrial use. As the scientific community continues to explore new applications, the relevance of S-3,4-Dichlorophenylthioacetate is likely to increase further.

For those seeking to purchase S-3,4-Dichlorophenylthioacetate, it is essential to source it from reputable suppliers who adhere to stringent quality control standards. The compound is typically available in various quantities, ranging from small laboratory-scale batches to bulk industrial quantities. Pricing may vary based on purity and supplier, but competitive options are available in the market. Researchers are advised to verify the CAS No. 1378874-01-1 and request analytical certificates to ensure they are obtaining the correct product.

In conclusion, S-3,4-Dichlorophenylthioacetate (CAS No. 1378874-01-1) is a compound of significant scientific and industrial importance. Its unique chemical properties, coupled with its broad applicability in pharmaceuticals and material science, make it a valuable asset for researchers and manufacturers alike. As advancements in these fields continue, the role of S-3,4-Dichlorophenylthioacetate is poised to expand, offering new opportunities for innovation and discovery.